Cas no 1484371-28-9 (2-Chloro-6-fluoro-α-pentylbenzenemethanol)

• Product Name: 2-Chloro-6-fluoro-α-pentylbenzenemethanol
• CAS No: 1484371-28-9
• MF: C₁₂H₁₆ClFO
• MW: 230.706246376038
• CID: 6781294
• Update Time: 2026-03-12

2-Chloro-6-fluoro-α-pentylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-α-pentylbenzenemethanol

• Inchi： 1S/C12H16ClFO/c1-2-3-4-8-11(15)12-9(13)6-5-7-10(12)14/h5-7,11,15H,2-4,8H2,1H3
• InChI Key： IKIRRAZMZIUVCB-UHFFFAOYSA-N
• SMILES： C1(C(CCCCC)O)=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.138±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 292.8±25.0 °C(Predicted)
• pka: 13.71±0.20(Predicted)

Additional information on 2-Chloro-6-fluoro-α-pentylbenzenemethanol

Research Brief on 2-Chloro-6-fluoro-α-pentylbenzenemethanol (CAS: 1484371-28-9): Recent Advances and Applications

2-Chloro-6-fluoro-α-pentylbenzenemethanol (CAS: 1484371-28-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structural features, characterized by the presence of chloro and fluoro substituents on the benzene ring, along with a pentyl side chain, contribute to its distinct chemical reactivity and biological activity. Recent synthetic methodologies have optimized the production of 2-Chloro-6-fluoro-α-pentylbenzenemethanol, achieving higher yields and purity, which is critical for its application in pharmaceutical development. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of its synthesis.

Pharmacological studies have revealed that 2-Chloro-6-fluoro-α-pentylbenzenemethanol exhibits promising activity as a modulator of specific neurotransmitter systems, particularly those involving GABAergic and glutamatergic pathways. These findings suggest its potential utility in the treatment of conditions such as anxiety, epilepsy, and neurodegenerative diseases. Additionally, its anti-inflammatory properties have been explored in preclinical models, indicating a broader therapeutic scope.

Recent collaborations between academic and industrial research teams have further expanded the understanding of this compound's mechanism of action. High-throughput screening and molecular docking studies have identified potential protein targets, paving the way for the design of more potent and selective derivatives. These efforts are complemented by ongoing pharmacokinetic and toxicological evaluations to ensure its safety and efficacy profile.

In conclusion, 2-Chloro-6-fluoro-α-pentylbenzenemethanol (CAS: 1484371-28-9) represents a versatile and promising candidate in the realm of drug discovery. Its multifaceted pharmacological properties and optimized synthetic routes underscore its potential as a valuable tool for developing next-generation therapeutics. Future research directions may include further structural optimization, in vivo efficacy studies, and exploration of its applications in combination therapies.